Cas no 2034349-04-5 (2-(2-methylphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide)

• Product name: 2-(2-methylphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide
• CAS No: 2034349-04-5
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 5349397

2-(2-methylphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-(o-tolyl)acetamide
• 2-(2-methylphenyl)-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)acetamide
• 2-(2-methylphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide

• Inchi： 1S/C17H19N3O2/c1-11-4-2-3-5-12(11)9-16(21)18-14-6-7-15-13(8-14)10-17(22)20-19-15/h2-5,10,14H,6-9H2,1H3,(H,18,21)(H,20,22)
• InChI Key： CKWMYTUCFSFXJV-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1C)NC1CC2=CC(NN=C2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 524
• XLogP3: 1.3
• Topological Polar Surface Area: 70.6

Additional information on 2-(2-methylphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide

2-(2-Methylphenyl)-N-(3-Oxo-2,3,5,6,7,8-Hexahydrocinnolin-6-Yl)Acetamide: A Comprehensive Overview

The compound with CAS No 2034349-04-5, known as 2-(2-methylphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a methylphenyl group and a hexahydrocinnolin moiety. The molecule's unique architecture makes it a promising candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its biological activity, particularly its ability to modulate key cellular pathways involved in diseases such as cancer and inflammation. The hexahydrocinnolin core of the molecule has been shown to exhibit potent antioxidant properties, which could be leveraged in the creation of new anti-inflammatory drugs.

The synthesis of 2-(2-methylphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of the synthesis process, making it more scalable for industrial applications. This advancement has been documented in several recent publications, emphasizing the importance of green chemistry principles in modern drug development.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards certain enzymes and receptors. For instance, studies have shown that it can inhibit the activity of COX-2, a key enzyme involved in inflammation. This property makes it a strong candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases.

The structural versatility of this compound also allows for further modifications to enhance its pharmacokinetic properties. Researchers are currently exploring the addition of various functional groups to improve its solubility and bioavailability. These modifications are expected to significantly impact its therapeutic potential in clinical settings.

In conclusion, 2-(2-methylphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure and promising biological activity make it a focal point for ongoing research and development efforts. As advancements in synthetic methodologies and biological screening continue to evolve, this compound is poised to play a pivotal role in the creation of innovative therapeutic solutions.